Cas no 2172112-22-8 (3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid)

• Product Name: 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid
• CAS No: 2172112-22-8
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6406235
• PubChem ID: 165530192
• Update Time: 2025-05-30

3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid
• 3-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]oxolane-3-carboxylic acid
• EN300-1578413
• 2172112-22-8

• Inchi： 1S/C27H30N2O6/c30-24(29-27(25(31)32)12-13-34-16-27)14-23(17-6-5-7-17)28-26(33)35-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,17,22-23H,5-7,12-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： DPZOFPJEFJYEEC-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(CC(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid

Compound CAS No. 2172112-22-8: 3-Cyclobutyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic Acid

The compound with CAS number 2172112-22-8, named 3-cyclobutyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an oxolane (tetrahydrofuran) ring system. The presence of these functional groups makes it a versatile building block in organic synthesis, particularly in the field of peptide chemistry and drug delivery systems.

Recent advancements in chemical synthesis have highlighted the importance of such compounds in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity of amino groups during multi-step synthesis processes. This compound's structure allows for precise control over stereochemistry and reactivity, making it an invaluable tool in the construction of complex molecules. Researchers have demonstrated its utility in the synthesis of bioactive peptides and small molecule inhibitors, which are currently under investigation for their potential in treating various diseases, including cancer and neurodegenerative disorders.

The cyclobutyl moiety within this compound contributes to its unique physical and chemical properties. Cyclobutane rings are known for their strain-induced reactivity, which can be harnessed to design molecules with enhanced pharmacokinetic profiles. Additionally, the oxolane ring system provides a platform for further functionalization, enabling the incorporation of additional bioactive groups or targeting ligands. This structural flexibility has led to its exploration in the development of prodrugs and drug delivery systems, where controlled release and targeted delivery are essential.

Recent studies have also focused on the application of this compound in materials science. Its ability to form stable amide bonds makes it a promising candidate for the synthesis of polymeric materials with tailored properties. For instance, researchers have investigated its use in the preparation of biodegradable polymers for biomedical applications, such as tissue engineering scaffolds and drug-eluting devices. The integration of this compound into polymer backbones has shown potential for improving mechanical strength and biocompatibility.

In terms of synthetic methodology, this compound is typically synthesized through a multi-step process involving nucleophilic substitutions, amide bond formations, and protecting group strategies. The use of Fmoc as a protecting group ensures compatibility with standard peptide coupling reactions, facilitating its incorporation into larger molecular frameworks. Recent advancements in catalytic asymmetric synthesis have also enabled the enantioselective construction of the cyclobutyl moiety, opening new avenues for exploring stereochemical effects on biological activity.

The versatility of this compound is further underscored by its application in combinatorial chemistry and high-throughput screening campaigns. Its modular structure allows for rapid diversification through simple substitution reactions, making it an ideal candidate for exploring vast chemical spaces in drug discovery efforts. Moreover, its compatibility with modern analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, facilitates detailed characterization and quality control during development.

Looking ahead, ongoing research aims to optimize the synthesis and application of this compound to address unmet needs in medicine and materials science. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new functionalities and expand its utility across diverse fields. As our understanding of this compound's properties continues to grow, it is poised to play an increasingly important role in advancing both basic research and industrial applications.